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Compound of Interest

Compound Name: 4-Bromo-2,2-diphenylbutyric acid

Cat. No.: B022290

This technical guide provides a comprehensive overview of 4-Bromo-2,2-diphenylbutyric
acid, a key intermediate in organic synthesis, particularly for pharmaceutical applications. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Molecular Information

4-Bromo-2,2-diphenylbutyric acid is an organohalogen and a carboxylic acid derivative.[1] At
room temperature, it typically appears as a white to off-white or beige crystalline solid.[1][2][3] It

is sparingly soluble in water but shows solubility in organic solvents like chloroform and
methanol.[1][4]

Physicochemical and Pharmacokinetic Data

The following table summarizes the key quantitative data for 4-Bromo-2,2-diphenylbutyric
acid.
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Property Value Source
Molecular Formula C16H1sBrO2 (11215161718l
Molecular Weight 319.19 g/mol [11[3]15][8]
CAS Number 37742-98-6 [1][21[5]
Melting Point 127-131 °C (decomposes) [3114]

Boiling Point (Predicted)

365.8+21.0°C

[4]

Density (Predicted)

1.406 + 0.06 g/cm?3

[4]

pKa (Predicted) 4.28 +£0.10 [1][4]

LogP 27-4.1 [4117]
Beige to white crystalline

Appearance [1][2](3]
powder
Slightly soluble in common

- organic solvents, practically
Solubility [11[4]

insoluble in water. Soluble in

Chloroform and Methanol.

Storage Conditions

Refrigerator (2-8°C), cool and
dry place.

[2]4]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 4-Bromo-2,2-diphenylbutyric acid

are crucial for its application in research and development.

Synthesis of 4-Bromo-2,2-diphenylbutyric Acid

One common laboratory-scale synthesis involves the radical bromination of 2,2-diphenylbutyric

acid.[1]

Protocol:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2,2-diphenylbutyric acid in a suitable inert solvent (e.g., carbon tetrachloride).

o Addition of Reagents: Add N-bromosuccinimide (NBS) as the brominating agent and a
radical initiator, such as benzoyl peroxide.

e Reaction Conditions: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or
argon). The reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the
succinimide byproduct.

 Purification: The crude product is then purified, typically by recrystallization from a suitable
solvent or by column chromatography on silica gel to yield pure 4-Bromo-2,2-
diphenylbutyric acid.[1]

High-Performance Liquid Chromatography (HPLC)
Analysis

An established method for the analysis of 4-Bromo-2,2-diphenylbutyric acid utilizes reverse-
phase HPLC.[7]

Protocol:

Column: Newcrom R1 reverse-phase column.[7]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass
spectrometry (MS) compatible applications, phosphoric acid should be replaced with formic
acid.[7]

o Detection: UV detection at a suitable wavelength.

o Application: This method is scalable and can be used for preparative separation to isolate
impurities and is also suitable for pharmacokinetic studies.[7]

Role in Pharmaceutical Research and Development
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4-Bromo-2,2-diphenylbutyric acid serves as a versatile building block in the synthesis of
more complex molecules with potential therapeutic applications.

It is a known intermediate in the development of GABA (gamma-aminobutyric acid) analogs
and anticonvulsant drugs.[1] Furthermore, it is identified as "Loperamide Impurity 12," making it
an essential reference standard for the quality control of this pharmaceutical ingredient.|[3]
Research has also explored derivatives of this compound for their potential anti-inflammatory,
antimicrobial, and anticancer activities.[3]

Visualizing Synthesis and Application

The following diagrams illustrate the synthesis workflow and the role of 4-Bromo-2,2-
diphenylbutyric acid in the drug discovery process.

2,2-Diphenylbutyric Acid

Crude Product —> 4-Bromo-2,2-diphenylbutyric Acid
NBS, Radical Initiator

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-2,2-diphenylbutyric acid.
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Caption: Role of 4-Bromo-2,2-diphenylbutyric acid in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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